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Compound of Interest

Compound Name: 3-Bromo-5-methylpicolinonitrile

Cat. No.: B1344256 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential safety, operational, and disposal

information for 3-Bromo-5-methylpicolinonitrile (CAS No. 474824-78-7), a versatile building

block in pharmaceutical and agrochemical synthesis.[1] Adherence to these protocols is critical

for ensuring laboratory safety and experimental integrity.

Chemical and Physical Properties

3-Bromo-5-methylpicolinonitrile is a white solid with the molecular formula C₇H₅BrN₂ and a

molecular weight of 197.03 g/mol .[1][2] Its structure, featuring a brominated pyridine ring with

methyl and nitrile functional groups, makes it a valuable intermediate in organic synthesis.[1][2]

Property Value

CAS Number 474824-78-7

Molecular Formula C₇H₅BrN₂

Molecular Weight 197.03 g/mol

Appearance White solid

Purity Typically ≥ 98.0%
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This compound is classified as harmful and an irritant. The following table summarizes its

hazard statements.

Hazard Class Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Acute Toxicity, Dermal H312: Harmful in contact with skin

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Acute Toxicity, Inhalation H332: Harmful if inhaled

Specific Target Organ Toxicity H335: May cause respiratory irritation

Signal Word: Warning[3][4]

Pictograms:

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure risk. The following table

outlines the required PPE for handling 3-Bromo-5-methylpicolinonitrile.
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Body Part Protection Specification

Eyes/Face Safety Goggles/Face Shield

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US). A face shield is

required when there is a risk of

splashing.[3]

Skin Gloves and Protective Clothing

Wear chemical-impermeable

gloves (e.g., nitrile) and

fire/flame resistant, impervious

clothing.[3][5]

Respiratory Respirator

Use only in a well-ventilated

area or in a chemical fume

hood.[6] If ventilation is

inadequate, a NIOSH-

approved respirator is

required.[5]

Handling and Storage

Proper handling and storage are crucial for maintaining the stability and integrity of 3-Bromo-5-
methylpicolinonitrile.

Handling: Handle in a well-ventilated place, preferably within a chemical fume hood.[3][6]

Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.[3] Use

non-sparking tools and take measures to prevent electrostatic discharge.[3] Do not eat,

drink, or smoke when using this product.[3]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] Keep

away from heat, sparks, and open flames.[6] Store separately from incompatible materials

such as oxidizing agents.[6]

Operational Workflow for Handling
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The following diagram outlines the standard workflow for safely handling 3-Bromo-5-
methylpicolinonitrile in a laboratory setting.

Workflow for Handling 3-Bromo-5-methylpicolinonitrile
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Caption: Standard operating procedure for handling 3-Bromo-5-methylpicolinonitrile.

First Aid Measures
In case of exposure, follow these first aid measures immediately.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3]

Skin Contact

Immediately wash the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[6] Seek

medical attention if irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, separating the eyelids with

fingers.[6] Seek medical attention if irritation

persists.[6]

Ingestion

Wash out the mouth with copious amounts of

water for at least 15 minutes.[6] Seek immediate

medical attention.[3][6]

Spill and Disposal Plan
Proper containment and disposal are critical to prevent environmental contamination and

exposure.

Spill Response:

Evacuate: Evacuate personnel to a safe area, upwind of the spill.[3]

Ventilate: Ensure adequate ventilation.[3]
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Contain: Collect the spilled material using non-sparking tools and place it in a suitable,

closed container for disposal.[3] Avoid generating dust.[3]

Decontaminate: Clean the spill area thoroughly.

Disposal:

Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable local, state, and federal regulations.[3] Do not allow the material to

enter drains or water courses.[6]

Logical Relationship of Safety Protocols
The following diagram illustrates the interconnectedness of safety protocols when working with

3-Bromo-5-methylpicolinonitrile.

Interrelation of Safety Protocols

SDS Review

PPE Selection

Safe Handling Procedures

Correct Storage

Spill Response Waste DisposalFirst Aid

If spill occurs If exposure occurs
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.echemi.com/sds/5-bromo-3-methylpicolinonitrile-pd180727118597.html
https://www.echemi.com/sds/5-bromo-3-methylpicolinonitrile-pd180727118597.html
https://www.echemi.com/sds/5-bromo-3-methylpicolinonitrile-pd180727118597.html
https://www.chemsrc.com/en/cas/156072-86-5_754452.html
https://www.benchchem.com/product/b1344256?utm_src=pdf-body
https://www.benchchem.com/product/b1344256?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: The central role of the SDS in informing all safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

